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Compound of Interest

Diethyl 2-methyl-3-
Compound Name: )
oxopentanedioate

Cat. No.: B3048371

An In-depth Technical Guide to Diethyl 2-methyl-
3-oxopentanedioate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl 2-methyl-3-oxopentanedioate,
including its commercial availability, physicochemical properties, and potential applications in
research and development.

Introduction

Diethyl 2-methyl-3-oxopentanedioate is a chemical compound with the molecular formula
C10H1605.[1][2] It is also known by other names such as diethyl 2-methyl-3-oxo-
pentanedioate and 2-methyl-3-oxo-pentanedioic acid diethyl ester.[1][2] This molecule serves
as a valuable building block in organic synthesis and is of interest to researchers in the fields of
medicinal chemistry and drug development.

Commercial Availability and Suppliers

Diethyl 2-methyl-3-oxopentanedioate is commercially available from various chemical
suppliers. The availability and product specifications may vary between suppliers. Researchers
are advised to contact the suppliers directly for the most current information.
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Additional

Supplier CAS Number Molecular Weight .
Information

Provides MSDS,

density, melting point,
--INVALID-LINK-- 16631-18-8 216.23100 - )

boiling point, and

other data.[1]

Lists chemical

vendors and provides
--INVALID-LINK-- 16631-18-8 216.23 g/mol _

comprehensive

chemical data.[2]

Lists the compound
--INVALID-LINK-- 16631-18-8 216.23 and related structures.

[3]

Provides chemical

properties, structure,
--INVALID-LINK-- 16631-18-8 216.23 ]

and supplier

information.[4]

Lists manufacturers
--INVALID-LINK-- 5965-53-7 (related) - and suppliers,
primarily in China.[5]

Physicochemical Properties

A summary of the key physicochemical properties of Diethyl 2-methyl-3-oxopentanedioate is
presented below. This data is essential for designing and executing experiments.
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Property Value Source
--INVALID-LINK--[1], --
Molecular Formula C10H1605
INVALID-LINK--[2]
Molecular Weight 216.23 g/mol ~-INVALID-LINK--[2]
Exact Mass 216.10000 --INVALID-LINK--[1]
--INVALID-LINK--[1], --
CAS Number 16631-18-8
INVALID-LINK--[2]
diethyl 2-methyl-3-
IUPAC Name _ --INVALID-LINK--[2]
oxopentanedioate
CCOC(=0)CC(=0)C(C)C(=0)
SMILES --INVALID-LINK--[2]
OocCcC
LogP 0.70790 --INVALID-LINK--[1]
PSA 69.67000 --INVALID-LINK--[1]

Experimental Protocols and Applications

Diethyl 2-methyl-3-oxopentanedioate is utilized in various organic synthesis reactions. While

specific, detailed experimental protocols are often proprietary or published in peer-reviewed

literature, the following represents a generalized workflow for its use in a research setting.

General Workflow for Utilization in Organic Synthesis:

Experimental

(NS

Click to download full resolution via product page
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Figure 1. A generalized workflow for the procurement and experimental use of Diethyl 2-
methyl-3-oxopentanedioate in a research laboratory.

Potential Synthetic Applications:

While specific reaction pathways involving Diethyl 2-methyl-3-oxopentanedioate are not
detailed in the provided search results, its structural features, namely the ketone and two ester
functional groups, suggest its utility in a variety of organic transformations. These could include,
but are not limited to:

o Heterocycle Synthesis: The 1,3-dicarbonyl moiety is a common precursor for the synthesis of
various heterocyclic systems, which are prevalent in many pharmaceutical compounds. For
instance, a related compound, Diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate,
has been used in the synthesis of substituted pyridopyrimidines.[6]

o Knoevenagel Condensation: The active methylene group can participate in condensations
with aldehydes and ketones to form new carbon-carbon bonds.

e Michael Addition: The enolate of the dicarbonyl compound can act as a nucleophile in
Michael additions to a,B-unsaturated carbonyl compounds.

A potential synthetic transformation is illustrated below:

Diethyl 2-methyl-3-oxopentanedioate Reagent (e.g., Guanidine)
C10H1605 Base

Cyclocondengation

-
Substituted Pyrimidine

Heterocyclic Core

Click to download full resolution via product page

Figure 2. A conceptual diagram illustrating the potential use of Diethyl 2-methyl-3-
oxopentanedioate in the synthesis of a heterocyclic compound.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
Diethyl 2-methyl-3-oxopentanedioate. Researchers should consult the Safety Data Sheet
(SDS) provided by the supplier for detailed information on hazards, handling, storage, and
disposal.

Conclusion

Diethyl 2-methyl-3-oxopentanedioate is a readily available chemical intermediate with
potential applications in organic synthesis, particularly in the construction of complex molecules
and heterocyclic systems relevant to drug discovery. Its utility as a building block makes it a
valuable compound for researchers and scientists in the pharmaceutical and chemical
industries. Further investigation into its reactivity and applications is warranted to fully explore
its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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